molecular formula C18H17N3 B5556138 6-methyl-N-(4-methylphenyl)-2-phenyl-4-pyrimidinamine

6-methyl-N-(4-methylphenyl)-2-phenyl-4-pyrimidinamine

Cat. No.: B5556138
M. Wt: 275.3 g/mol
InChI Key: JAYQILSYFHCGGM-UHFFFAOYSA-N
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Description

6-methyl-N-(4-methylphenyl)-2-phenyl-4-pyrimidinamine is a useful research compound. Its molecular formula is C18H17N3 and its molecular weight is 275.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 275.142247555 g/mol and the complexity rating of the compound is 306. The solubility of this chemical has been described as 5.2 [ug/mL]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Environmental and Health Impact Studies

  • Carcinogenicity and Dietary Concerns : Research has identified the presence and potential carcinogenicity of heterocyclic amines like 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) in cooked meats. These studies highlight the risks associated with dietary intake of such compounds, suggesting a link between the consumption of red meat cooked at high temperatures and an increased risk of gastric cancer due to the formation of these amines during cooking processes (E. de Stefani et al., 1998).

  • Exposure through Indoor Air and Dust : An investigation into polyhalogenated compounds (PHCs) such as brominated flame retardants (BFRs) in indoor air and dust samples from two modern homes in Japan detected significant levels of various PHCs. This study underscores the importance of monitoring and understanding exposure to hazardous chemicals within indoor environments (H. Takigami et al., 2009).

  • Pharmacokinetics and Physiological Effects : Comprehensive studies on the physiological, subjective, and behavioral effects of compounds structurally related to 6-methyl-N-(4-methylphenyl)-2-phenyl-4-pyrimidinamine, such as MDMA and methamphetamine, in humans. These investigations provide critical insights into the pharmacological properties, potential therapeutic applications, and risks associated with these substances (W. Martin et al., 1971).

Properties

IUPAC Name

6-methyl-N-(4-methylphenyl)-2-phenylpyrimidin-4-amine
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InChI

InChI=1S/C18H17N3/c1-13-8-10-16(11-9-13)20-17-12-14(2)19-18(21-17)15-6-4-3-5-7-15/h3-12H,1-2H3,(H,19,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
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InChI Key

JAYQILSYFHCGGM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)NC2=NC(=NC(=C2)C)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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Molecular Formula

C18H17N3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

275.3 g/mol
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URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

5.2 [ug/mL] (The mean of the results at pH 7.4)
Record name SID49649413
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

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